4-[2-fluoro-4-(trifluoromethyl)benzoyl]-N,N-dimethyl-1H-pyrrole-2-carboxamide

• IUPAC Name: 4-[2-fluoro-4-(trifluoromethyl)benzoyl]-N,N-dimethyl-1H-pyrrole-2-carboxamide
• InChI: InChI=1S/C15H12F4N2O2/c1-21(2)14(23)12-5-8(7-20-12)13(22)10-4-3-9(6-11(10)16)15(17,18)19/h3-7,20H,1-2H3
• InChI Key: JBZCTVRJPYOJMO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC(=CN1)C(=O)C2=C(C=C(C=C2)C(F)(F)F)F
• Molecular Formula: C15H12F4N2O2
• Molecular Weight: 328.26 g/mol

Description

Synthesis Analysis

While specific synthesis methods for “4-[2-fluoro-4-(trifluoromethyl)benzoyl]-N,N-dimethyl-1H-pyrrole-2-carboxamide” are not available, it’s likely that it could be synthesized from 2-fluoro-4-(trifluoromethyl)benzoic acid. For instance, 4-(Trifluoromethyl)benzoic acid has been used in the synthesis of salicylanilide 4-(trifluoromethyl)benzoates via N,N′-dicyclohexylcarbodiimide coupling in dry N,N-dimethylformamide.

Scientific Research Applications

Synthesis and Biological Activity

• A compound closely related to the query molecule was synthesized and found to have effective inhibition on the proliferation of certain cancer cell lines, indicating potential applications in cancer research and therapy (Liu et al., 2016).

Material Chemistry and Polymer Science

• Aromatic diamine monomers, including ones similar to the query compound, were synthesized and utilized to create novel aromatic polyimides. These polyimides exhibited excellent solubility and thermal stability, indicating their utility in material sciences, particularly in the creation of high-performance polymers (Zhang et al., 2007).

Radioligand and Imaging Applications

• Analogous compounds have been synthesized for potential use as positron emission tomography (PET) tracers for imaging cancer tyrosine kinase, indicating their importance in diagnostic imaging and cancer research (Wang et al., 2005).

Novel Synthesis Methods and Material Properties

• Related compounds have been synthesized, showing the potential of these molecules in the development of thermo-responsive materials, which can be crucial in temperature monitoring applications (Han et al., 2013).

Safety and Hazards

The safety data sheet for 4-fluoro-2-(trifluoromethyl)benzoyl chloride indicates that it is combustible and causes severe skin burns and eye damage. It may also cause respiratory irritation. It’s important to handle such compounds with appropriate safety measures, including wearing protective clothing and working in a well-ventilated area.